Cas no 55408-14-5 (5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole
• CAS No: 55408-14-5
• MF: C₃H₅ClN₄
• MW: 132.551598310471
• MDL: MFCD19232270
• CID: 2107435
• PubChem ID: 12205081
• Update Time: 2025-05-19

5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-methyl-2H-tetrazole
• 5-(chloromethyl)-2-methyltetrazole
• FCA40814
• 2-methyl-5-chloromethyltetrazole
• AKOS006386118
• SY197639
• EN300-90225
• DA-04923
• 55408-14-5
• 5-chloromethyl-2-methyl-2H-tetrazole
• MFCD19232270
• SCHEMBL1107522
• 817-689-6
• 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole
• DTXSID50480378
• YGFXNNJIVZUYCL-UHFFFAOYSA-N

• MDL： MFCD19232270
• Inchi： 1S/C3H5ClN4/c1-8-6-3(2-4)5-7-8/h2H2,1H3
• InChI Key： YGFXNNJIVZUYCL-UHFFFAOYSA-N
• SMILES： ClCC1N=NN(C)N=1

Computed Properties

• Exact Mass: 132.0202739Da
• Monoisotopic Mass: 132.0202739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 251.9±42.0 °C at 760 mmHg
• Flash Point: 257.2±28.7 °C

5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole

Comprehensive Overview of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole (CAS No. 55408-14-5)

5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole (CAS No. 55408-14-5) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetrazole ring and a reactive chloromethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "synthesis of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole" or "applications of tetrazole derivatives," reflecting its growing relevance in drug discovery and material science.

The compound's CAS No. 55408-14-5 is often associated with queries like "chemical properties of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole" and "safety data for tetrazole compounds." Its chloromethyl moiety enables facile functionalization, making it a key building block for designing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and corrosion inhibitors, aligning with the global focus on sustainable chemistry and green alternatives.

In the context of AI-driven drug discovery, 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole has emerged as a scaffold for virtual screening. Searches for "computational modeling of tetrazole derivatives" underscore its potential in rational drug design. The compound's thermal stability and solubility profiles are also frequently investigated, particularly for formulations in controlled-release systems.

Environmental considerations are another hotspot, with queries like "biodegradability of tetrazole-based compounds." While CAS No. 55408-14-5 is not classified as hazardous, proper handling protocols are emphasized in literature. Its derivatives are explored for renewable energy applications, such as electrolyte additives in lithium-ion batteries, reflecting cross-disciplinary innovation.

From a commercial perspective, suppliers often list 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole under keywords like "high-purity tetrazole reagents" or "custom synthesis of chloromethyl tetrazoles." The compound's patent landscape reveals its use in polymer chemistry and catalysis, addressing demands for advanced materials. Regulatory-compliant documentation, including COA (Certificate of Analysis), is critical for procurement.

Future research directions may focus on optimizing its atom economy in synthetic routes or exploring nanostructured tetrazole composites. As sustainability gains traction, "green synthesis of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole" could become a trending topic. This aligns with the broader shift toward eco-friendly chemical processes and circular economy principles.